N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-ethylbutanamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-2-ethylbutanamide
• InChI: InChI=1S/C19H23N5O2S/c1-5-13(6-2)18(26)21-16-10-14(15-8-7-9-27-15)23-24(16)19-20-12(4)11(3)17(25)22-19/h7-10,13H,5-6H2,1-4H3,(H,21,26)(H,20,22,25)
• InChI Key: MWZHYZPEONWXCY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC(=NN1C2=NC(=C(C(=O)N2)C)C)C3=CC=CS3
• Molecular Formula: C19H23N5O2S
• Molecular Weight: 385.5 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-ethylbutanamide is a useful research compound. Its molecular formula is C19H23N5O2S and its molecular weight is 385.49. The purity is usually 95%.
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Scientific Research Applications

Insecticidal and Antibacterial Potential

Research has revealed that compounds structurally related to N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-ethylbutanamide exhibit significant biological activities. For instance, a study by Deohate and Palaspagar (2020) synthesized pyrimidine-linked pyrazole derivatives and evaluated them for insecticidal and antimicrobial properties. These compounds were found to exhibit notable activity against Pseudococcidae insects and several microorganisms, highlighting their potential in the development of new insecticidal and antibacterial agents (Deohate & Palaspagar, 2020).

Anticancer Activity

Another dimension of scientific research applications of compounds similar to N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-ethylbutanamide is in the development of anticancer therapies. Abdellatif et al. (2014) synthesized a series of pyrazolo[3,4-d]pyrimidin-4-one derivatives and evaluated them for their anticancer activity. These derivatives demonstrated potent inhibitory activity against the MCF-7 human breast adenocarcinoma cell line, with one compound displaying significant inhibitory concentration levels. This suggests that modifications of the core structure could lead to effective anticancer agents (Abdellatif et al., 2014).

Reaction Mechanism Studies

The study of reaction mechanisms involving compounds akin to N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-ethylbutanamide has also been a subject of research. Ledenyova et al. (2018) investigated the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, involving an ANRORC rearrangement. This study provides insights into the complex chemical behaviors of such compounds, potentially guiding the synthesis of new pharmaceuticals (Ledenyova et al., 2018).